Cas no 2172183-90-1 (1-(1-aminopropyl)-2-ethylcyclohexan-1-ol)

• Product Name: 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol
• CAS No: 2172183-90-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6141450
• PubChem ID: 165604417
• Update Time: 2025-07-21

1-(1-aminopropyl)-2-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol
• 2172183-90-1
• EN300-1640339

• Inchi： 1S/C11H23NO/c1-3-9-7-5-6-8-11(9,13)10(12)4-2/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： UAGHDDIVMAXNCH-UHFFFAOYSA-N
• SMILES： OC1(C(CC)N)CCCCC1CC

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol

Introduction to 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol (CAS No. 2172183-90-1)

1-(1-aminopropyl)-2-ethylcyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2172183-90-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with an amine-propyl chain and an ethyl group, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular design. The combination of its cycloalkyl and aliphatic amine functionalities makes it a versatile scaffold for the development of novel bioactive agents.

The synthesis and characterization of 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol have been subjects of extensive research due to its structural complexity and the potential for diverse biological interactions. The presence of both basic and hydrophobic moieties in the molecule suggests that it may interact with biological targets in multiple ways, including through hydrogen bonding, hydrophobic interactions, and electrostatic forces. These characteristics are particularly relevant in the context of designing molecules that can modulate biological pathways effectively.

In recent years, the exploration of cyclohexane derivatives in medicinal chemistry has seen significant advancements. The structural motif of cyclohexane provides a rigid yet flexible framework that can be modified to optimize pharmacokinetic properties such as solubility, permeability, and metabolic stability. The introduction of substituents like the amine-propyl chain and ethyl group in 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol enhances its potential as a pharmacophore, enabling interactions with specific biological receptors or enzymes.

One of the most compelling aspects of 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in constructing molecules that target various therapeutic areas, including central nervous system (CNS) disorders, inflammatory diseases, and oncological conditions. The amine functionality, in particular, offers opportunities for further derivatization through reactions such as condensation, alkylation, or coupling with other bioactive molecules.

The pharmacological profile of 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol has been investigated through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting the binding affinity and interaction modes of this compound with potential biological targets. These studies have provided insights into how modifications to the molecule can enhance its binding properties and selectivity. For instance, computational simulations have suggested that subtle changes to the substitution pattern on the cyclohexane ring can significantly alter the compound's interaction with proteins or nucleic acids.

Experimental validation of these computational findings has involved a range of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have confirmed the structural integrity of 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol and provided detailed information about its conformational preferences. Additionally, biological assays have been conducted to assess its activity against relevant targets. Preliminary results have shown promising interactions with certain enzymes and receptors, warranting further investigation into its therapeutic potential.

The development of novel drug candidates often involves optimizing physicochemical properties to ensure favorable pharmacokinetic profiles. 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol presents an interesting case due to its balance between lipophilicity and polar surface area. These properties are critical for determining oral bioavailability, distribution across biological barriers, and metabolic clearance. By fine-tuning the substitution pattern on the cyclohexane ring or introducing additional functional groups, researchers aim to enhance these properties while maintaining or improving biological activity.

In recent research publications, 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol has been highlighted as a key intermediate in synthesizing molecules with potential applications in treating neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter release or receptor activity, offering new avenues for therapeutic intervention. For example, modifications designed to enhance binding affinity for specific serotonin receptors have shown promise in preclinical models of depression and anxiety.

The versatility of 1-(1-aminopropyl)-2-ethylcyclohexan-1-ol extends beyond CNS applications; it has also been explored as a precursor for developing anti-inflammatory agents. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. By targeting these pathways with carefully designed molecular entities derived from CAS No. 2172183-90-1, researchers aim to develop treatments that are more effective than current options while minimizing side effects.

The synthesis strategies employed for producing CAS No. 2172183-90-1 have also been optimized to improve yield and scalability. Multi-step synthetic routes involving catalytic transformations such as cross-coupling reactions or asymmetric hydrogenation have been employed to construct the desired framework efficiently. Advances in green chemistry principles have further contributed to making these synthetic processes more sustainable by reducing waste generation and energy consumption.

The future direction of research on CAS No. 2172183 - 90 - 01 is likely to focus on expanding its therapeutic applications through structure-based drug design approaches. By leveraging high-throughput screening technologies combined with computational modeling tools like molecular dynamics simulations or machine learning algorithms trained on large datasets containing known bioactive compounds, scientists hope to identify new derivatives with enhanced efficacy or selectivity against specific disease targets.

In conclusion, 01 -( propyl ) - eth y l c y clo hex an - ol CAS no . _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ - 9 0 - 0 0 is an intriguing compound that holds significant promise for future pharmaceutical developments . Its unique structural features , combined with promising preliminary data from both computational s tudies a n d experimental investigations , make it a valuable scaffold for further exploration . As research continues , we can expect more insights into its potential applications across various therapeutic areas , contributing to advancements in medicine . p >